4-Bromo-3-fluoro-2-methylaniline
Cat. No. B2806307
M. Wt: 204.042
InChI Key: HOFKRNFFIGAFNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09399646B2
Procedure details
To a solution of 3-fluoro-2-methylaniline (20 g, 0.16 mol) in CH3CN (500 mL) was added NBS (31.3 g, 0.176 mol) in portions at 10° C. The resulting mixture was stirred at room temperature for 30 minutes. Upon completion, saturated Na2S2O3 (500 mL) was added slowly into the reaction mixture at 10° C. The organic layer was separated, and the aqueous layer was extracted with EtOAc. The combined organic layers were dried over Na2SO4 and concentrated in vacuo. The residue was washed with petroleum ether affording the title compound (20 g), which was used in the next step without further purification. 1H NMR (300 MHz, DMSO-d6): δ 7.08 (t, 1H), 6.40 (dd, 1H), 5.35 (br, 2H), 1.98 (d, 3H).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:3]([CH3:9])=[C:4]([CH:6]=[CH:7][CH:8]=1)[NH2:5].C1C(=O)N([Br:17])C(=O)C1.[O-]S([O-])(=S)=O.[Na+].[Na+]>CC#N>[Br:17][C:8]1[CH:7]=[CH:6][C:4]([NH2:5])=[C:3]([CH3:9])[C:2]=1[F:1] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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FC=1C(=C(N)C=CC1)C
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Name
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Quantity
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31.3 g
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Type
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reactant
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Smiles
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C1CC(=O)N(C1=O)Br
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CC#N
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Step Two
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Name
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Na2S2O3
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Quantity
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500 mL
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Type
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reactant
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Smiles
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[O-]S(=O)(=S)[O-].[Na+].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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WASH
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Type
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WASH
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Details
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The residue was washed with petroleum ether affording the title compound (20 g), which
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CUSTOM
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Type
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CUSTOM
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Details
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was used in the next step without further purification
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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Smiles
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BrC1=C(C(=C(N)C=C1)C)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
